3-Bromo-6-fluoro-2-methoxybenzene-1-sulfonyl chloride

• IUPAC Name: 3-bromo-6-fluoro-2-methoxybenzenesulfonyl chloride
• InChI: InChI=1S/C7H5BrClFO3S/c1-13-6-4(8)2-3-5(10)7(6)14(9,11)12/h2-3H,1H3
• InChI Key: QGFWPPCWGLPQOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1S(=O)(=O)Cl)F)Br
• Molecular Formula: C7H5BrClFO3S
• Molecular Weight: 303.53 g/mol

Description

3-Bromo-6-fluoro-2-methoxybenzene-1-sulfonyl chloride is a highly reactive chemical compound with the molecular formula C7H5BrClFO3S. It has a molecular weight of 303.54. The IUPAC name for this compound is 3-bromo-6-fluoro-2-methoxybenzenesulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H5BrClFO3S/c1-13-6-4 (8)2-3-5 (10)7 (6)14 (9,11)12/h2-3H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

3-Bromo-6-fluoro-2-methoxybenzene-1-sulfonyl chloride serves as a versatile reagent in organic synthesis, particularly in the construction of complex molecules. Leng and Qin (2018) highlighted its utility in the development of a new fluorosulfonylation reagent, 1-bromoethene-1-sulfonyl fluoride, which exhibits potential as a tris-electrophile and as a sulfur(vi) fluoride exchange (SuFEx) clickable material, enriching the SuFEx tool cabinet and enabling regioselective synthesis of 5-sulfonylfluoro isoxazoles through a [3+2] cycloaddition with N-hydroxybenzimidoyl chlorides (Leng & Qin, 2018).

Material Science and Polymer Research

In material science, the compound has been used to synthesize new monomers and polymers with specific properties. Wang et al. (2012) described the synthesis of new monomers containing pendent methoxyphenyl groups by bromination of bis(4-fluorophenyl)sulfone, followed by Suzuki coupling with 4-methoxybenzeneboronic acid. These monomers were used to prepare copoly(arylene ether sulfone)s containing methoxyphenyl groups, which, after further modifications, exhibited high proton conductivities and low methanol permeabilities, indicating their potential as proton exchange membranes in fuel cell applications (Wang et al., 2012).

Analytical Chemistry and Sensor Development

In the field of analytical chemistry, this compound can be utilized in the development of chemical sensors. Sheikh et al. (2016) synthesized bis-sulfonamides as heavy metal sensors, demonstrating their application in fabricating glassy carbon electrodes for sensitive and selective detection of Co2+ ions. This highlights the compound's role in environmental monitoring and pollution control (Sheikh et al., 2016).